2-Methyl-6-(oxiran-2-ylmethoxy)benzothiazole
Cat. No. B8720480
M. Wt: 221.28 g/mol
InChI Key: ZOPKMQMRUQGNPN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06849632B2
Procedure details
Compound 51 was prepared in the manner of compound 6 substituting compound 50 for compound 8 in part C-5 of Example 1.
[Compound]
Name
compound 6
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
|
[CH3:1][C:2]1[S:3][C:4]2[CH:10]=[C:9]([OH:11])[CH:8]=[CH:7][C:5]=2[N:6]=1.[O:12]1[C:16]2[CH:17]=[CH:18]C=CC=2N=C1>>[CH3:1][C:2]1[S:3][C:4]2[CH:10]=[C:9]([O:11][CH2:18][CH:17]3[CH2:16][O:12]3)[CH:8]=[CH:7][C:5]=2[N:6]=1
|
Inputs
Step One
[Compound]
|
Name
|
compound 6
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CC=1SC2=C(N1)C=CC(=C2)O
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
O1C=NC2=C1C=CC=C2
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC=1SC2=C(N1)C=CC(=C2)OCC2OC2
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
